2-((5,6-dimethyl-4-oxo-3-phenyl-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)thio)-N-(2-hydroxyethyl)acetamide

• IUPAC Name: 2-(5,6-dimethyl-4-oxo-3-phenylthieno[2,3-d]pyrimidin-2-yl)sulfanyl-N-(2-hydroxyethyl)acetamide
• InChI: InChI=1S/C18H19N3O3S2/c1-11-12(2)26-16-15(11)17(24)21(13-6-4-3-5-7-13)18(20-16)25-10-14(23)19-8-9-22/h3-7,22H,8-10H2,1-2H3,(H,19,23)
• InChI Key: IYPXIUKCRCIQHS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=C1C(=O)N(C(=N2)SCC(=O)NCCO)C3=CC=CC=C3)C
• Molecular Formula: C18H19N3O3S2
• Molecular Weight: 389.5 g/mol

Description

Physical And Chemical Properties Analysis

Detailed physical and chemical properties for this compound are not available.

Scientific Research Applications

Synthesis and Antimicrobial Activity

One of the primary scientific research applications of compounds similar to 2-((5,6-dimethyl-4-oxo-3-phenyl-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)thio)-N-(2-hydroxyethyl)acetamide involves their synthesis and evaluation for antimicrobial activity. A study presented the synthesis of pyrimidinone and oxazinone derivatives fused with thiophene rings, demonstrating significant antibacterial and antifungal activities (A. Hossan et al., 2012). These compounds were synthesized using citrazinic acid as a starting material, and their antimicrobial efficacy was comparable to reference drugs like streptomycin and fusidic acid.

Radiochemical Synthesis for PET Imaging

Another application involves the radiosynthesis of specific ligands for imaging purposes. For instance, the synthesis of [18F]PBR111, a selective radioligand targeting the translocator protein (18 kDa), utilized a novel series of phenylpyrazolo[1,5-a]pyrimidineacetamides, highlighting the compound's potential in positron emission tomography (PET) imaging (F. Dollé et al., 2008). This study underscores the relevance of such compounds in neuroimaging and the investigation of neuroinflammatory processes.

Evaluation as Anticonvulsant Agents

Compounds structurally related to 2-((5,6-dimethyl-4-oxo-3-phenyl-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)thio)-N-(2-hydroxyethyl)acetamide have also been explored for their potential anticonvulsant properties. A study focused on the synthesis of S-acetamide derivatives of 4,6-dimethyl-2-thiopyrimidine, evaluating them as anticonvulsant agents through both in vitro docking studies and in vivo evaluations (H. Severina et al., 2020). The compounds exhibited moderate anticonvulsant activity, offering insights into their potential therapeutic applications.

Antitumor Activity Assessment

Furthermore, the synthesis and antitumor activity assessment of new heterocyclic compounds incorporating thieno[2,3-d]pyrimidine and related moieties have been a significant area of research. These compounds have been synthesized and evaluated for their potential antitumor activities, showing promising results against various cancer cell lines (H. Hafez & Abdel-Rhman B. A. El-Gazzar, 2017). The exploration of these compounds highlights the ongoing efforts to identify new therapeutic agents for cancer treatment.